1-(2,5-Dihydroxyphenyl)pentan-1-one

• CAS No.: 4693-17-8
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-(2,5-dihydroxyphenyl)pentan-1-one
• InChI: InChI=1S/C11H14O3/c1-2-3-4-10(13)9-7-8(12)5-6-11(9)14/h5-7,12,14H,2-4H2,1H3
• InChI Key: WBBGCUWWOMNXLH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C1=C(C=CC(=C1)O)O

Description

1-(2,5-Dihydroxyphenyl)pentan-1-one is an aromatic hydroxyketone characterized by a pentanone backbone substituted with hydroxyl groups at the 2- and 5-positions of the phenyl ring. Its molecular formula is C₁₁H₁₄O₃, with a molar mass of 194.23 g/mol. This compound has garnered interest due to its bioactivity, particularly as a cytotoxic agent. For instance, a structurally related compound, 1-(2,6-dihydroxyphenyl)pentan-1-one, isolated from the endophytic fungus Cryptosporiopsis sp., demonstrated potent cytotoxicity against HL-60 leukemia cells (IC₅₀: 4 µg/mL) by inducing G2/M cell cycle arrest .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Variations and Physicochemical Properties

The bioactivity and physicochemical properties of aromatic hydroxyketones are influenced by:

• Hydroxyl group positions (e.g., 2,5- vs. 3,4- or 2,6-dihydroxy substitution).
• Carbon chain length (e.g., pentanone vs. butanone or octanone).
• Additional functional groups (e.g., pyridine rings, double bonds).

Table 1: Key Structural and Physical Properties of Selected Analogs

Compound Name	CAS No.	Molecular Formula	Molar Mass (g/mol)	Hydroxyl Positions	Ketone Chain	Notable Features
1-(2,5-Dihydroxyphenyl)pentan-1-one	N/A	C₁₁H₁₄O₃	194.23	2,5	Pentanone	Cytotoxic (HL-60: IC₅₀ 4 µg/mL)
1-(3,4-Dihydroxyphenyl)pentan-1-one	2525-01-1	C₁₁H₁₄O₃	194.23	3,4	Pentanone	Structural similarity (80%)
1-(2,5-Dihydroxyphenyl)-3-hydroxybutan-1-one	N/A	C₁₀H₁₂O₄	196.20	2,5	Butanone	Anti-inflammatory potential
1-(2,5-Dihydroxyphenyl)-1-octanone	4693-19-0	C₁₄H₂₀O₃	236.31	2,5	Octanone	Increased lipophilicity
1-(2,5-Dihydroxyphenyl)-3-pyridine-2-yl-propenone	N/A	C₁₄H₁₁NO₃	241.25	2,5	Propenone	Chalcone derivative; T47D cytotoxicity

Cytotoxicity:

• 1-(2,5-Dihydroxyphenyl)pentan-1-one analogs : The 2,5-dihydroxy substitution pattern is critical for cytotoxicity. For example, 1-(2,6-dihydroxyphenyl)pentan-1-one (IC₅₀: 4 µg/mL) outperforms 1-(3,4-dihydroxyphenyl)pentan-1-one (similarity score: 0.80) in HL-60 inhibition, highlighting the importance of hydroxyl positioning .
• Chalcone derivatives: 1-(2,5-Dihydroxyphenyl)-3-pyridine-2-yl-propenone showed T47D breast cancer cell toxicity via OH group interactions, with UV-Vis peaks at 260 nm and 309.5 nm correlating with proton donation capacity .

Anti-Inflammatory Activity:

• Marine-derived 1-(2,5-dihydroxyphenyl)-3-hydroxybutan-1-one (compound 105 ) and 1-(2,5-dihydroxyphenyl)-2-buten-1-one (compound 106 ) exhibit anti-inflammatory properties, though their IC₅₀ values remain unquantified .

Spectroscopic and Solvent Effects

• UV-Vis Spectra: 1-(2,5-Dihydroxyphenyl)-3-pyridine-2-yl-propenone displays dual absorption peaks at 260 nm (π→π* transition) and 309.5 nm (n→π* transition), while its flavone derivatives exhibit a single peak at 309.5 nm due to conjugated system changes . Solvatochromic shifts in aprotic solvents like DMSO result in bathochromic shifts, indicating enhanced polarity stabilization .

• IR Spectroscopy :

  • Broad OH stretching (~3,412 cm⁻¹) and C=O vibrations (~1,282 cm⁻¹) differentiate chalcones from flavones. Flavone derivatives lack α,β-unsaturated ketone vibrations, confirmed by missing ether C-O bands (~1,139 cm⁻¹) .

Q & A

Q. What are the established synthetic routes for 1-(2,5-Dihydroxyphenyl)pentan-1-one, and what are their efficiency metrics?

Methodological Answer: The compound can be synthesized via microwave-assisted Claisen-Schmidt condensation. A representative protocol involves reacting 2,5-dihydroxyacetophenone with a pentanoyl derivative under microwave irradiation (300–500 W) using K₂CO₃ as a base catalyst in ethanol. This method reduces reaction time to 15–30 minutes, achieving yields of ~60–70% . Traditional thermal methods require prolonged reflux (6–8 hours) and yield ~50–55%. Purity is confirmed via TLC (silica gel, ethyl acetate/hexane) and recrystallization in ethanol.

Q. How is 1-(2,5-Dihydroxyphenyl)pentan-1-one characterized spectroscopically?

Methodological Answer: Structural validation relies on:

• ¹H NMR : Peaks at δ 2.85–3.10 (m, 2H, CH₂), δ 6.70–7.20 (aromatic protons), and δ 12.50 (s, 2H, phenolic -OH).
• ¹³C NMR : Carbonyl resonance at δ 195–200 ppm; aromatic carbons at δ 110–150 ppm.
• HRMS : Molecular ion peak [M+H]⁺ at m/z 224.105 (calculated for C₁₁H₁₂O₃).
• FT-IR : Stretching vibrations at 1680 cm⁻¹ (C=O) and 3200–3400 cm⁻¹ (-OH) .

Q. What are the critical physicochemical properties of this compound for experimental design?

Methodological Answer: Key properties include:

• Solubility : Sparingly soluble in water; highly soluble in DMSO, ethanol, and acetone.
• Stability : Degrades under UV light; store in amber vials at 4°C.
• pKa : Estimated ~9.5 (phenolic -OH groups), influencing its reactivity in alkaline conditions.
• LogP : ~2.48 (predicted), indicating moderate lipophilicity for cellular uptake studies .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of 1-(2,5-Dihydroxyphenyl)pentan-1-one?

Methodological Answer: Optimization strategies include:

• Catalyst Screening : Replace K₂CO₃ with DBU (1,8-diazabicycloundec-7-ene) to enhance base strength and reduce side reactions.
• Solvent Effects : Use DMF or THF to stabilize intermediates; microwave-assisted synthesis in DMF increases yield to ~75% .
• Temperature Gradients : Stepwise heating (50°C → 80°C) minimizes decomposition.
• In-line Analytics : Employ HPLC-MS to monitor reaction progress and identify byproducts (e.g., dimerization products at m/z 447).

Q. What structure-activity relationships (SARs) govern the anti-inflammatory activity of dihydroxyphenyl ketones?

Methodological Answer: SAR studies reveal:

• Phenol Group Positioning : 2,5-Dihydroxy substitution (vs. 3,4-) enhances radical scavenging (IC₅₀ = 12.5 μM in DPPH assay) and COX-2 inhibition.
• Carbon Chain Length : A pentanone backbone (vs. propenone) improves membrane permeability (PAMPA assay: Pe = 5.2 × 10⁻⁶ cm/s).
• Electron-Withdrawing Groups : Fluorine substitution at the phenyl ring increases binding affinity to NF-κB (Kd = 0.8 μM) .

Q. How can contradictions in reported bioactivity data for this compound be resolved?

Methodological Answer: Address discrepancies via:

• Standardized Assays : Use the carrageenan-induced rat paw edema model (oral dose: 50 mg/kg) with ibuprofen (57.22% inhibition) as a positive control. Replicate conditions to confirm reported 50.05% anti-inflammatory activity .
• Metabolite Profiling : Identify phase-I metabolites (e.g., glucuronide conjugates) using LC-QTOF-MS to assess bioavailability differences.
• Receptor Binding Studies : Perform SPR (surface plasmon resonance) to quantify interactions with TNF-α or IL-6 receptors, resolving variability in IC₅₀ values.